![molecular formula C25H31N5O3 B2602004 2-phenyl-7-(4-propylpiperazine-1-carbonyl)-5-((tetrahydrofuran-2-yl)methyl)-2H-pyrazolo[4,3-c]pyridin-3(5H)-one CAS No. 1021257-92-0](/img/structure/B2602004.png)
2-phenyl-7-(4-propylpiperazine-1-carbonyl)-5-((tetrahydrofuran-2-yl)methyl)-2H-pyrazolo[4,3-c]pyridin-3(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-phenyl-7-(4-propylpiperazine-1-carbonyl)-5-((tetrahydrofuran-2-yl)methyl)-2H-pyrazolo[4,3-c]pyridin-3(5H)-one is a useful research compound. Its molecular formula is C25H31N5O3 and its molecular weight is 449.555. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural and Transformation Studies
Research into tautomerism and structural transformations provides foundational knowledge for understanding the reactivity and stability of heterocyclic compounds, including pyrazolo[4,3-c]pyridines. For instance, studies on the spontaneous transformation products of related heterocycles in crystal and solution phases highlight the compound's stability, tautomerism, and the formation of complex mixtures upon recrystallization attempts or synthetic modifications. Such insights are crucial for chemical synthesis and the development of new compounds with desired properties (Gubaidullin et al., 2014).
Synthetic Methodologies and Antimicrobial Activity
The development of novel synthetic routes for heterocyclic compounds, including pyrazolo[4,3-c]pyridines, and their derivatives, underscores the compound's versatility and potential for generating new pharmacologically active molecules. Research on the synthesis of new derivatives and their antimicrobial activity exemplifies the ongoing efforts to explore the therapeutic potential of these compounds. For instance, the synthesis of novel 5-arylazothiazole and pyrazolo[1,5-a] pyrimidine derivatives, highlighting their antimicrobial activities, demonstrates the broader applicability of these frameworks in medicinal chemistry (Abdelhamid et al., 2010).
Anticancer and Anti-Inflammatory Applications
Further research into pyrazolo[4,3-c]pyridines derivatives investigates their anticancer and anti-inflammatory activities, showcasing the therapeutic potential of these compounds. The synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents highlight the compound's relevance in addressing critical health conditions and diseases through targeted molecular interactions (Rahmouni et al., 2016).
Catalysis and Green Chemistry Applications
The utility of related compounds extends beyond pharmacological applications to include roles in catalysis and green chemistry. For example, silica-bonded N-propylpiperazine derivatives have been explored as recyclable catalysts for the synthesis of heterocyclic compounds, demonstrating the compound's contribution to more sustainable and efficient chemical processes (Niknam et al., 2013).
Properties
IUPAC Name |
5-(oxolan-2-ylmethyl)-2-phenyl-7-(4-propylpiperazine-1-carbonyl)pyrazolo[4,3-c]pyridin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H31N5O3/c1-2-10-27-11-13-29(14-12-27)24(31)21-17-28(16-20-9-6-15-33-20)18-22-23(21)26-30(25(22)32)19-7-4-3-5-8-19/h3-5,7-8,17-18,20H,2,6,9-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQLYQAQFGKHPOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCN(CC1)C(=O)C2=CN(C=C3C2=NN(C3=O)C4=CC=CC=C4)CC5CCCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H31N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.